Cas no 1251146-54-9 (6-(Tetrahydro-2H-pyran-4-ylamino)picolinic acid)

• Product Name: 6-(Tetrahydro-2H-pyran-4-ylamino)picolinic acid
• CAS No: 1251146-54-9
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• MDL: MFCD16725926
• CID: 5231757
• Update Time: 2025-05-24

6-(Tetrahydro-2H-pyran-4-ylamino)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Tetrahydro-2H-pyran-4-ylamino)picolinic acid
• 6-(oxan-4-ylamino)pyridine-2-carboxylic acid
• 6-((Tetrahydro-2H-pyran-4-yl)amino)picolinic acid
• 6-((Tetrahydro-2H-pyran-4-yl)amino)picolinicacid
• 2-Pyridinecarboxylic acid, 6-[(tetrahydro-2H-pyran-4-yl)amino]-

• MDL： MFCD16725926
• Inchi： 1S/C11H14N2O3/c14-11(15)9-2-1-3-10(13-9)12-8-4-6-16-7-5-8/h1-3,8H,4-7H2,(H,12,13)(H,14,15)
• InChI Key： SOHONOIBHIVQDX-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)NC1C=CC=C(C(=O)O)N=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 241
• XLogP3: 1.4
• Topological Polar Surface Area: 71.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-(Tetrahydro-2H-pyran-4-ylamino)picolinic acid

6-(Tetrahydro-2H-pyran-4-ylamino)picolinic acid (CAS No. 1251146-54-9): An Overview of Its Structure, Synthesis, and Biological Applications

6-(Tetrahydro-2H-pyran-4-ylamino)picolinic acid (CAS No. 1251146-54-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The chemical structure of 6-(Tetrahydro-2H-pyran-4-ylamino)picolinic acid is composed of a picolinic acid core linked to a tetrahydro-2H-pyran ring through an amino group. The picolinic acid moiety, a derivative of pyridine, is known for its ability to form stable complexes with metal ions and its potential as a chelating agent. The tetrahydro-2H-pyran ring, on the other hand, imparts additional structural complexity and conformational flexibility, which can influence the compound's biological activity and pharmacokinetic properties.

Recent studies have focused on the synthesis and optimization of 6-(Tetrahydro-2H-pyran-4-ylamino)picolinic acid. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly enhance the yield and purity of the final product. This method leverages the high energy efficiency and rapid reaction kinetics associated with microwave irradiation, making it an attractive option for large-scale production.

In terms of biological applications, 6-(Tetrahydro-2H-pyran-4-ylamino)picolinic acid has demonstrated promising activity in several areas. For instance, it has been investigated for its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 6-(Tetrahydro-2H-pyran-4-ylamino)picolinic acid could be a valuable candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory properties, 6-(Tetrahydro-2H-pyran-4-ylamino)picolinic acid has also been explored for its neuroprotective effects. Research conducted on animal models has indicated that this compound can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and Parkinson's disease. The mechanism behind these effects is thought to involve the modulation of oxidative stress and the inhibition of neuroinflammatory pathways.

The pharmacokinetic profile of 6-(Tetrahydro-2H-pyran-4-ylamino)picolinic acid is another important aspect that has been studied extensively. Studies have shown that this compound exhibits good oral bioavailability and a favorable distribution profile, making it suitable for systemic administration. Additionally, it has been found to have low toxicity and minimal side effects in preclinical studies, further supporting its potential as a therapeutic agent.

In conclusion, 6-(Tetrahydro-2H-pyran-4-ylamino)picolinic acid (CAS No. 1251146-54-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its favorable biological properties, makes it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore new avenues for its use, with the aim of translating these findings into clinical applications that can benefit patients suffering from various diseases.